2-Naphthalenecarboxylic acid, 4-hydroxy-7-[4-(trifluoromethyl)phenyl]-, ethyl ester

• Molecular Formula: C20H15F3O3
• Molecular Weight: 360.3 g/mol
• IUPAC Name: ethyl 4-hydroxy-7-[4-(trifluoromethyl)phenyl]naphthalene-2-carboxylate
• InChI: InChI=1S/C20H15F3O3/c1-2-26-19(25)15-10-14-9-13(5-8-17(14)18(24)11-15)12-3-6-16(7-4-12)20(21,22)23/h3-11,24H,2H2,1H3
• InChI Key: QHKJMDBQTKSCQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C2C=CC(=CC2=C1)C3=CC=C(C=C3)C(F)(F)F)O

Description

The compound 2-Naphthalenecarboxylic acid, 4-hydroxy-7-[4-(trifluoromethyl)phenyl]-, ethyl ester features a naphthalene backbone substituted with:

• A hydroxyl group at position 3.
• A 4-(trifluoromethyl)phenyl group at position 5.
• An ethyl ester at the carboxylic acid moiety (position 2).

This structure combines aromatic, electron-withdrawing (trifluoromethyl), and polar (hydroxyl) groups, making it a candidate for applications in medicinal chemistry or materials science.

Biological Activity

2-Naphthalenecarboxylic acid, 4-hydroxy-7-[4-(trifluoromethyl)phenyl]-, ethyl ester, also known as a derivative of naphthalene, has garnered attention in medicinal chemistry for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including data tables and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Chemical Formula : C17H15F3O3
• Molecular Weight : 344.30 g/mol

This structure features a naphthalene ring system with a carboxylic acid group and a trifluoromethyl-substituted phenyl ring, which may contribute to its biological properties.

Inhibition of Protein Tyrosine Phosphatases (PTPs)

Recent studies have highlighted the compound's role as an inhibitor of protein tyrosine phosphatases (PTPs), which are crucial in various signaling pathways involved in cell growth and differentiation. The compound demonstrated selective inhibition of TC-PTP isoforms, which may have implications in cancer therapy .

Table 1: Inhibition Potency of PTPs

Compound	PTP Isoform	IC50 (µM)
2-Naphthalenecarboxylic Acid Derivative	TC-PTP	0.5
Control Compound	PTPlB	20

Anticancer Activity

The compound has been evaluated for its anticancer properties, particularly against various human cancer cell lines. In vitro assays indicated that it exhibits significant cytotoxic effects on cancer cells, potentially through the induction of apoptosis.

Table 2: Cytotoxicity Assay Results

Cell Line	IC50 (µM)
HeLa (Cervical)	10
MCF-7 (Breast)	8
A549 (Lung)	12

The mechanism by which this compound exerts its biological effects involves the disruption of critical signaling pathways. It has been shown to interact with PD-1/PD-L1 complexes, enhancing T-cell activation in immune responses. This interaction suggests potential applications in immunotherapy for cancer treatment .

Case Studies

• Study on Immune Checkpoint Inhibition : A study demonstrated that the compound significantly disrupted PD-1/PD-L1 binding in cellular assays, leading to enhanced T-cell activation and proliferation. This was corroborated by luciferase reporter assays indicating increased TCR-mediated activation .
• Antitumor Efficacy in Animal Models : In vivo studies using mouse models of cancer showed that administration of the compound resulted in significant tumor regression compared to control groups. This suggests its potential as a therapeutic agent in oncology.

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Boiling Point (°C)
Target Compound	C₂₀H₁₇F₃O₃*	374.35	4-OH, 7-C₆H₄CF₃, ethyl ester	Not reported
Ethyl 4-Hydroxy-6-Methyl-2-Naphthalenecarboxylate	C₁₄H₁₄O₃	230.26	4-OH, 6-CH₃, ethyl ester	Not reported
Ethyl 2-(4-(Trifluoromethyl)phenyl)acetate	C₁₁H₁₁F₃O₂	232.20	Phenylacetic acid, ethyl ester	105
Ethyl (E)-3-(4-(Trifluoromethyl)phenyl)acrylate	C₁₂H₁₁F₃O₂	244.21	α,β-unsaturated ester	274.7 (predicted)

*Estimated based on structural similarity.

Table 2: Substituent Effects on Reactivity and Solubility

Compound	Electron-Withdrawing Groups	Polar Groups	Likely Solubility Profile
Target Compound	CF₃ (moderate)	OH	Moderate in polar organic solvents
Ethyl 7-(Phenylmethoxy)-4-[(Trifluoromethyl)sulfonyloxy]-2-Naphthalenecarboxylate	SO₂CF₃ (strong)	OMe	Low (high molecular weight)
Ethyl 2-(4-(Trifluoromethyl)phenyl)acetate	CF₃	None	High in non-polar solvents

Research Findings and Inferences

• Hydroxyl Group Impact: The hydroxyl group in the target compound may enhance solubility in polar solvents (e.g., ethanol) compared to non-hydroxylated analogs like ethyl 2-(4-(trifluoromethyl)phenyl)acetate .
• Trifluoromethylphenyl vs.
• Ester Group Stability : Ethyl esters generally exhibit slower hydrolysis than methyl esters, suggesting the target compound may have longer metabolic half-life than methyl 4-hydroxy-7-methyl-2-naphthalenecarboxylate .

Q & A

Q. Optimization Tips :

• Use anhydrous conditions and catalysts like Pd(PPh₃)₄ for coupling reactions to improve yields.
• Monitor reaction progress via TLC or HPLC to isolate intermediates .

Advanced: How can structural contradictions in crystallographic data be resolved for this compound?

Answer:
Structural ambiguities (e.g., disordered trifluoromethyl groups or ester conformations) can arise due to crystal packing or dynamic behavior. Methodological solutions include:

• High-resolution X-ray diffraction : Collect data at low temperature (e.g., 100 K) to reduce thermal motion.
• Twinned data refinement : Use SHELXL for robust refinement of twinned crystals, leveraging restraints for CF₃ group geometry .
• Complementary techniques : Validate with solid-state NMR or DFT calculations to confirm bond lengths and angles .

Basic: What analytical techniques are critical for verifying purity and structural integrity?

Answer:

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substituent positions (e.g., hydroxy at C4, CF₃-phenyl at C7) and esterification completeness. Look for characteristic shifts: δ ~1.3 ppm (ethyl CH₃), δ ~160-170 ppm (ester C=O) .
• Mass Spectrometry (MS) : High-resolution ESI-MS to validate molecular weight (e.g., [M+H]+ expected for C₂₁H₁₇F₃O₃: 390.11 g/mol) .
• HPLC : Reverse-phase methods with UV detection (λ = 254 nm) to assess purity >95% .

Advanced: How to design structure-activity relationship (SAR) studies for its bioactivity?

Answer:

• Substituent variation : Synthesize analogs with modified groups (e.g., replacing CF₃ with Cl or CH₃) to evaluate hydrophobic/hydrophilic balance.
• In vitro assays : Test antimicrobial activity via broth microdilution (MIC values) or anticancer potency using MTT assays against cell lines .
• Computational modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding interactions with targets like cytochrome P450 or kinase enzymes .

Basic: What are the key safety considerations for handling this compound?

Answer:

• Hazard profile : Analogous naphthalene derivatives exhibit acute oral toxicity (Category 4) and skin irritation. Use PPE (gloves, goggles) and work in a fume hood .
• Waste disposal : Neutralize acidic/basic byproducts before disposal. Avoid releasing into aquatic systems due to potential bioaccumulation .

Advanced: How to address contradictory bioactivity data across studies?

Answer:
Contradictions may stem from:

• Assay variability : Standardize protocols (e.g., cell line passage number, serum concentration) .
• Purity discrepancies : Re-characterize batches via HPLC-MS; impurities >5% can skew results .
• Solubility effects : Use co-solvents (e.g., DMSO) at non-toxic concentrations (<0.1% v/v) to ensure compound dissolution in biological assays .

Basic: What reaction conditions optimize esterification of the parent carboxylic acid?

Answer:

• Catalyst : H₂SO₄ (conc.) or DMAP in anhydrous ethanol.
• Temperature : Reflux at 78°C for 6–12 hours.
• Work-up : Extract with NaHCO₃ to remove unreacted acid, followed by rotary evaporation .

Q. Yield Improvement :

• Use molecular sieves to absorb water and shift equilibrium toward ester formation.

Advanced: What strategies enhance solubility for in vivo studies?

Answer:

• Prodrug design : Replace ethyl ester with polyethylene glycol (PEG) esters to increase hydrophilicity.
• Co-crystallization : Formulate with cyclodextrins or surfactants (e.g., Tween-80) for aqueous dispersion .
• Salt formation : React with NaOH to generate water-soluble carboxylate salts .

Basic: How to analyze substituent effects on spectroscopic properties?

Answer:

• UV-Vis : Compare λ_max shifts caused by electron-withdrawing (CF₃) vs. donating (OCH₃) groups.
• IR Spectroscopy : Identify ester C=O stretches (~1740 cm⁻¹) and hydroxyl O-H stretches (~3400 cm⁻¹) .

Advanced: What computational tools predict metabolic stability?

Answer:

• ADMET predictors : Use SwissADME or ADMETlab to estimate CYP450 metabolism and half-life.
• Metabolite ID : Simulate Phase I/II metabolism (e.g., hydrolysis of ethyl ester) using GLORY or Meteor Nexus .